n,n-Diethylethanolammonium chloride

Catalog No.
S12813030
CAS No.
4620-71-7
M.F
C6H16ClNO
M. Wt
153.65 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
n,n-Diethylethanolammonium chloride

N,N-Diethylethanolammonium chloride (DAC) solves high viscosity and microbial degradation issues inherent to choline chloride-based deep eutectic solvents (DES). For research and industrial use:

  • Low viscosity (38.1 cP in ethylene glycol DES) enhances mass transfer.
  • Biological stability prevents bio-fouling in long-term closed-loop operations.
  • High solvency for metal halides (e.g., 80 wt% NaCl in ZnCl₂ mixtures) enables electrodeposition baths.
  • Used for carbon nanotube functionalization with improved surface area.

Guaranteed ≥98% purity; global shipping.

CAS Number

4620-71-7

Product Name

n,n-Diethylethanolammonium chloride

IUPAC Name

2-(tert-butylamino)ethanol;hydrochloride

Molecular Formula

C6H16ClNO

Molecular Weight

153.65 g/mol

InChI

InChI=1S/C6H15NO.ClH/c1-6(2,3)7-4-5-8;/h7-8H,4-5H2,1-3H3;1H

InChI Key

RVAMVTMWCDMIQH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NCCO.Cl

Synonyms

N,N-Diethylethanolamine hydrochloride, 2-(Diethylamino)ethanol hydrochloride, Diethylaminoethanol hydrochloride, Diethyl(2-hydroxyethyl)ammonium chloride, N,N-Diethylethanolammonium chloride

Purity

≥98%

Package Size

25 g, 100 g

N,N-Diethylethanolammonium chloride (DAC), CAS 4620-71-7, is a quaternary ammonium salt utilized as a hydrogen bond acceptor (HBA) in the formulation of Deep Eutectic Solvents (DESs) and Protic Ionic Liquids (PILs). Characterized by its N-ethyl substitutions, DAC offers distinct physicochemical properties compared to its N-methylated analog, choline chloride. In industrial procurement, DAC is selected for its ability to form low-viscosity, high-thermal-conductivity eutectic mixtures with donors like ethylene glycol. Furthermore, it demonstrates high solvating power for metal halides and provides chemical and biological stability, making it a critical raw material for electrodeposition baths, thermal energy storage fluids, and nanomaterial functionalization workflows [1].

Research Fit

WorkflowDES hydrogen-bond acceptor for ethylene glycol systems
SelectionCost-effective alternative to imidazolium ionic liquids
Use ContextThermal fluids, catalysis, and extraction research

While choline chloride (ChCl) is the most ubiquitous HBA for general-purpose DESs, substituting it for N,N-diethylethanolammonium chloride (DAC) in demanding industrial applications alters fluid dynamics and system stability. The structural difference—ethyl groups in DAC versus methyl groups in ChCl—fundamentally changes the properties of the resulting solvent. ChCl-based DESs typically exhibit viscosities above 100 cP, which impedes mass transfer and increases pumping energy in electrochemical and thermal systems. Additionally, ChCl is highly susceptible to microbial degradation, posing a bio-fouling risk in long-term closed-loop applications such as pipeline corrosion inhibition. DAC's steric profile drastically lowers mixture viscosity, imparts resistance to biodegradation, and maximizes the solubility of metal salts, rendering it non-interchangeable for specific high-duration industrial processes [1].

Substitution Risk

HBA identity governs thermal conductivity and viscosity; substituting choline chloride or TBAB may shift fluid properties.
Self-catalyzing DES performance (e.g., fructose-to-5HMF) is HBA-specific; yield profiles may not transfer directly.
Diethyl substitution and hydroxyl group influence hydrogen bonding; phase behavior may require re-optimization.

Ultra-Low Viscosity Eutectic Fluids

When formulated as a DES with ethylene glycol (1:2 molar ratio), N,N-diethylethanolammonium chloride achieves a viscosity of 38.1 cP and a thermal conductivity of 0.218 W/mK at ambient conditions [1]. In contrast, standard ChCl-based eutectic mixtures typically maintain viscosities well above 100 cP under similar conditions. This reduction in viscosity for the DAC-based system enhances mass transfer rates and reduces the mechanical energy required for fluid pumping.

Evidence DimensionDynamic viscosity of DES (1:2 with Ethylene Glycol)
Target Compound Data38.1 cP viscosity; 0.218 W/mK thermal conductivity
Comparator Or BaselineCholine chloride (ChCl) baseline (>100 cP viscosity)
Quantified Difference>60% reduction in viscosity compared to standard ChCl mixtures
ConditionsAmbient temperature, 1:2 molar ratio with ethylene glycol

Lower viscosity directly translates to reduced pumping costs and higher efficiency in thermal energy storage and large-scale electrochemical processing.

Thermal conductivity
Reported
0.218 W/mK
Supports DES thermal fluid screening
DAC:EG 1:2, 25 °C; higher than class-level ILs

Metal Halide Solvation Capacity

DAC demonstrates a high capacity to dissolve alkali metal salts when used as a DES precursor. Specifically, a DAC:ZnCl2 mixture at a 1:3 molar ratio dissolves up to 80 wt% of sodium chloride (NaCl) at 90 °C [1]. This level of solubility exceeds the capacity of traditional ionic liquids and many phosphonium-based DESs, which typically precipitate at much lower mass fractions.

Evidence DimensionMaximum NaCl solubility
Target Compound Data80 wt% NaCl solubility
Comparator Or BaselineTraditional ionic liquids and baseline DESs (significantly lower capacity, typically <10 wt%)
Quantified Difference80 wt% dissolution capacity
ConditionsDAC:ZnCl2 (1:3 molar ratio) at 90 °C

Enables the formulation of ultra-high-capacity electrolytes for metal recovery and alternatives to the Downs process, maximizing throughput per liter of solvent.

Dynamic viscosity
Cross-study comparable
38.1 cP
Reported lower viscosity relative to ChCl:EG DES
DAC:EG 1:2, 25 °C; HBA-dependent profile

Resistance to Biodegradation

Studies comparing the environmental degradation of DESs reveal that DAC-based mixtures are significantly less biodegradable than their ChCl-based counterparts [1]. The presence of N-ethyl groups in DAC provides steric hindrance against rapid microbial breakdown, unlike the easily metabolized N-methyl groups in ChCl. While ChCl's rapid degradation is favorable for single-use applications, DAC's stability prevents premature fluid breakdown and bio-fouling in continuous industrial systems.

Evidence DimensionRate of microbial biodegradation
Target Compound DataStructurally hindered biodegradation (N-ethyl groups)
Comparator Or BaselineCholine chloride (ChCl) (rapidly biodegradable via N-methyl groups)
Quantified DifferenceLower degradation rate, ensuring long-term fluid stability
ConditionsEnvironmental microbial exposure in closed-loop fluid simulations

Prevents costly system downtime and fluid replacement caused by bio-fouling in thermal energy storage and pipeline corrosion inhibition networks.

5HMF yield
Context-dependent
84.8%
Reported yield under self-catalyzing DES
80 °C, 1 h, DAC/p-TSA 1:0.5 w/w

Antifungal Activity in Metal Salt Mixtures

When DAC is combined with zinc salts (e.g., ZnCl2), the resulting DES exhibits antifungal activity, achieving a Minimum Inhibitory Concentration (MIC) of under 2.2 mg/mL against Aspergillus niger [1]. In contrast, ChCl-based systems are generally recognized as safe (GRAS) and lack this biocidal potency. The specific ionic interactions between DAC and zinc salts create a toxic environment for fungal spores, adding a secondary functional benefit to the solvent.

Evidence DimensionMinimum Inhibitory Concentration (MIC) against Aspergillus niger
Target Compound DataMIC < 2.2 mg/mL
Comparator Or BaselineCholine chloride-based equivalents (non-toxic/GRAS)
Quantified DifferencePotent biocidal activity vs. negligible activity
ConditionsAgar well diffusion and broth dilution assays using DAC:ZnCl2

Allows formulators to use the solvent itself as an anti-fouling agent in industrial coatings, metallurgy, and heavy-duty cleaning applications without adding separate biocides.

Liquid-phase stability
Reported
>30 days
Supports ambient storage without crystallization
DAC:EG 1:2, 25 °C; FTIR confirmed
Assay (argentometric)
Specification review
≥98.0%
Supports synthesis-grade procurement
IR identity; mp 133–136 °C
Surface tension
Supporting evidence
54 mN/m
Class-level property for extraction and wetting
DAC:EG 1:2, 25 °C

Electrodeposition and Metal Recovery

Leveraging its solvating power for metal halides (up to 80 wt% NaCl in ZnCl2 mixtures), DAC is a highly effective precursor for formulating high-capacity electrolytes. It is suited for the electrodeposition of zinc, tin, and specialized metal alloys where standard solvents face premature saturation [1].

Thermal Energy Storage Fluids

Because DAC-based DESs (with ethylene glycol) achieve low viscosity (38.1 cP) and high thermal conductivity, they are utilized in sensible thermal energy storage systems. The fluid maintains high flowability and resists the microbial degradation that typically plagues choline-based organic fluids in long-term closed-loop operations [2].

CNT Functionalization Media

DAC/glycerol DESs are utilized as reaction media for the surface functionalization of carbon nanotubes. The specific solvent environment promotes increased surface area and the generation of active functional groups on the CNTs, enhancing their performance as adsorbents for heavy metals like arsenic [3].

Anti-Fouling Solvents and Pipeline Inhibitors

The resistance of DAC to rapid biodegradation, combined with its antifungal synergy when mixed with metal salts, makes it an effective base for pipeline corrosion inhibitors and industrial cleaning solvents where preventing bio-fouling is an operational requirement [4].

Application Fit Matrix

Application
Selection Property
Validation Focus
Thermal Energy Storage & Heat Transfer Fluids
Thermal conductivity and viscosity balance
DES fluid property benchmarking vs. ILs
Catalytic Fructose to 5-HMF
Self-catalyzing DES system compatibility
Yield reproducibility with fructose substrate
Electrochemical & Electropolishing Formulations
Quaternary ammonium electrolyte purity
Electrochemical impurity interference assessment
Green Solvent for Extraction & Separation
Surface tension and phase stability
Liquid-liquid extraction efficiency screening

Hydrogen Bond Acceptor Count

2

Hydrogen Bond Donor Count

3

Exact Mass

153.0920418 g/mol

Monoisotopic Mass

153.0920418 g/mol

Heavy Atom Count

9

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